N-(3-chloro-4-fluorophenyl)-2-((4,6-dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H13ClFN5OS/c1-8-5-9(2)20-15(19-8)23-16-22-13(7-25-16)14(24)21-10-3-4-12(18)11(17)6-10/h3-7H,1-2H3,(H,21,24)(H,19,20,22,23)
• InChI Key: RWMJHSSDHKHBRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=NC(=CS2)C(=O)NC3=CC(=C(C=C3)F)Cl)C
• Molecular Formula: C16H13ClFN5OS
• Molecular Weight: 377.8 g/mol
• CAS No.: 1251575-37-7

Description

N-(3-chloro-4-fluorophenyl)-2-((4,6-dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C16H13ClFN5OS and its molecular weight is 377.82. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Research on heterocyclic compounds, such as thiophene-2-carboxamide derivatives, has shown significant applications in the synthesis of new antibiotic and antibacterial drugs. These compounds, synthesized through reactions involving carboxamide, have been studied for their biological activities against Gram-positive and Gram-negative bacteria, highlighting their potential as antibiotic agents (G. Ahmed, 2007).

Synthesis and Spectral Characterization

Another study focused on the synthesis of novel thienopyrazole derivatives. These compounds, obtained through innovative methods, were characterized spectrally, including FT-IR, 1H-NMR, and mass spectroscopy. Their synthesis involves the reaction of aminoamide derivatives with various halocompounds, showcasing the versatility of these compounds in chemical synthesis (Ahmed F. Ahmed et al., 2018).

Anti-tumor Drug Development

In the quest for potent and selective anti-tumor drugs, a series of 2-amino-thiazole-5-carboxylic acid phenylamide derivatives were designed and synthesized. Based on the structure of dasatinib, these compounds exhibited high antiproliferative potency on human leukemia cells. This study underscores the critical role of pyrimidin-4-ylamino core in anti-tumor activity, offering insights into the design of new cancer therapies (Wukun Liu et al., 2011).

Catalysis in Heteroaryl Synthesis

Research on bimetallic composite catalysts for synthesizing arylated furans and thiophenes has revealed their high activity in catalyzing Suzuki reactions in aqueous media. These findings provide a convenient method for the synthesis of heterobiaryls, which are crucial in various chemical and pharmaceutical applications (N. A. Bumagin et al., 2019).

Exploration of NF-kappaB and AP-1 Gene Expression Inhibitors

Structure-activity relationship studies on pyrimidine derivatives have aimed at improving potential oral bioavailability for inhibiting NF-kappaB and AP-1 transcription factors. These compounds were examined for cell-based activity and gastrointestinal permeability, contributing to the understanding of molecular interactions and therapeutic potentials (M. Palanki et al., 2000).